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Compound of Interest

Compound Name: Lavendustin B

Cat. No.: B1674586

Introduction

Lavendustin B, identified by CAS number 125697-91-8, is a synthetic compound that has
garnered attention within the scientific community for its specific inhibitory activities.[1] This
technical guide provides a comprehensive overview of Lavendustin B, including its chemical
and physical properties, biological activities, and potential applications in research, particularly
for professionals in drug development and cellular biology.

Chemical and Physical Properties

Lavendustin B, with the molecular formula C21H19NOs, possesses a molecular weight of 365.4
g/mol .[2] Its chemical name is 5-[bis[(2-hydroxyphenyl)methyl]amino]-2-hydroxybenzoic acid.
[2][3] The compound is typically an off-white to yellow solid.[4]

Table 1: Physicochemical Properties of Lavendustin B
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Property Value Source(s)

CAS Number 125697-91-8 [3][5][6]

Molecular Formula C21H19NOs 315171

Molecular Weight 365.4 g/mol [21[31[5]
5-[bis[(2-

IUPAC Name hydroxyphenyl)methyllamino]- [2]

2-hydroxybenzoic acid

N,N-bis(2'-Hydroxybenzyl)-3-
aminosalicylic acid, 5-Amino-

Synonyms L [4][5]
(N,N'-bis-2-

hydroxybenzyl)salicylic Acid

Appearance Off-white to yellow solid [4]
Melting Point 140-144°C [6]
Boiling Point 671.1+55.0 °C (Predicted) [6]
Density 1.423+0.06 g/cm3 (Predicted) [6]

Soluble in DMF (10 mg/mL),
Solubility DMSO (10 mg/mL), and [3]
Ethanol (10 mg/mL)

Storage Temperature -20°C [6]

Biological Activity and Uses in Research

Lavendustin B is a multi-target compound primarily utilized in biochemical and
pharmacological research.[8] Its key biological activities include the competitive inhibition of
glucose transporter 1 (Glutl), inhibition of the interaction between HIV-1 integrase and
LEDGF/p75, and weak inhibition of tyrosine kinases.[3][9]

Inhibition of Glucose Transporter 1 (Glutl)

Lavendustin B acts as a competitive inhibitor of Glutl with a Ki value of 15 uM.[3] This
inhibition of the primary glucose transporter in many cell types makes it a valuable tool for

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.caymanchem.com/product/27311/lavendustin-b
https://www.scbt.com/p/lavendustin-b-125697-91-8
https://m.chemicalbook.com/CASEN_125697-91-8.htm
https://www.caymanchem.com/product/27311/lavendustin-b
https://www.scbt.com/p/lavendustin-b-125697-91-8
https://m.biochempartner.com/reference-1541689
https://pubchem.ncbi.nlm.nih.gov/compound/3895
https://www.caymanchem.com/product/27311/lavendustin-b
https://www.scbt.com/p/lavendustin-b-125697-91-8
https://pubchem.ncbi.nlm.nih.gov/compound/3895
https://www.merckmillipore.com/IN/en/product/Lavendustin-B,EMD_BIO-428160
https://www.scbt.com/p/lavendustin-b-125697-91-8
https://www.merckmillipore.com/IN/en/product/Lavendustin-B,EMD_BIO-428160
https://m.chemicalbook.com/CASEN_125697-91-8.htm
https://m.chemicalbook.com/CASEN_125697-91-8.htm
https://m.chemicalbook.com/CASEN_125697-91-8.htm
https://www.caymanchem.com/product/27311/lavendustin-b
https://m.chemicalbook.com/CASEN_125697-91-8.htm
https://www.benchchem.com/product/b1674586?utm_src=pdf-body
https://www.myskinrecipes.com/shop/en/kinase-inhibitors/142765-lavendustinb.html
https://www.caymanchem.com/product/27311/lavendustin-b
https://dcchemicals.com/product_show-lavendustin-B.html
https://www.benchchem.com/product/b1674586?utm_src=pdf-body
https://www.caymanchem.com/product/27311/lavendustin-b
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674586?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

studying cellular metabolism and the effects of glucose deprivation.
Experimental Protocol: Determination of Glutl Inhibition

A common method to determine the inhibitory constant (Ki) for a competitive inhibitor of Glutl
involves measuring the uptake of a labeled glucose analog, such as 2-deoxy-D-[3H]glucose, in
a cellular system (e.g., human erythrocytes or a specific cell line) in the presence and absence
of the inhibitor. The experimental workflow can be summarized as follows:

Caption: Workflow for determining Glutl inhibition by Lavendustin B.

Inhibition of HIV-1 Integrase-LEDGF/p75 Interaction

Lavendustin B has been identified as an inhibitor of the interaction between HIV-1 integrase
and the lens epithelium-derived growth factor (LEDGF/p75), a crucial cellular cofactor for viral
replication.[9] The reported ICso for this inhibition is 94.07 uM.[3] This activity makes it a
scaffold of interest in the development of novel anti-HIV therapies.

Signaling Pathway: HIV-1 Integration and Inhibition

The integration of the HIV-1 genome into the host cell's DNA is a critical step in the viral life
cycle, mediated by the viral enzyme integrase and the cellular cofactor LEDGF/p75.
Lavendustin B disrupts this interaction.

HIV-1 Host Cell

Click to download full resolution via product page

Caption: Inhibition of HIV-1 Integrase-LEDGF/p75 interaction by Lavendustin B.

Weak Tyrosine Kinase Inhibition
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Lavendustin B is characterized as a weak inhibitor of tyrosine kinases, with a reported ICso of
0.49 nug/ml.[3] This property makes it a suitable negative control for its structural analog,
Lavendustin A, which is a potent tyrosine kinase inhibitor.[3][4] The ability to differentiate
between specific tyrosine kinase inhibition and other cellular effects is crucial in signal
transduction research.

Safety and Handling

Lavendustin B is intended for research use only and is not for human or veterinary use.[3]
Standard laboratory safety protocols should be followed when handling this compound. This
includes wearing appropriate personal protective equipment such as gloves, safety glasses,
and a lab coat. The material safety data sheet (MSDS) should be consulted for detailed safety
information.[10] The compound should be stored at -20°C in a dry place.[6]

Conclusion

Lavendustin B is a versatile research tool with well-defined inhibitory activities against Glutl
and the HIV-1 integrase-LEDGF/p75 interaction. Its weak activity against tyrosine kinases also
provides a valuable control for related studies. The data and experimental frameworks
presented in this guide are intended to support researchers and drug development
professionals in leveraging the unique properties of Lavendustin B for their scientific inquiries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Unveiling Lavendustin B: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674586#cas-number-125697-91-8-properties-and-
uses]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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